Cas no 1185897-97-5 ((2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide)

• Product Name: (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide
• CAS No: 1185897-97-5
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 6285666
• PubChem ID: 61177927
• Update Time: 2025-10-17

(2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 1185897-97-5
• (S)-2-Amino-3,3-dimethyl-N-(3-sulfamoylbenzyl)butanamide
• (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide

• Inchi： 1S/C13H21N3O3S/c1-13(2,3)11(14)12(17)16-8-9-5-4-6-10(7-9)20(15,18)19/h4-7,11H,8,14H2,1-3H3,(H,16,17)(H2,15,18,19)/t11-/m1/s1
• InChI Key： RMJZKBYWLHDXAQ-LLVKDONJSA-N
• SMILES： S(C1=CC=CC(=C1)CNC([C@H](C(C)(C)C)N)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Additional information on (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide

Introduction to (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide (CAS No. 1185897-97-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide, identified by its CAS number 1185897-97-5, has garnered attention in the scientific community due to its intriguing structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its significance in medicinal chemistry.

The molecular structure of (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide is characterized by a chiral center at the (2S) configuration, which contributes to its stereochemical diversity. The presence of a sulfamoyl group attached to a phenyl ring further enhances its pharmacophoric potential, making it a valuable scaffold for designing novel bioactive molecules. The N-terminal amine and the C-terminal amide functionalities provide additional sites for chemical modification, enabling researchers to fine-tune its pharmacological properties.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, and the incorporation of a sulfamoyl group into a molecular framework can significantly enhance these effects. The (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide structure combines these features with a sterically hindered amine and amide backbone, which may contribute to improved binding affinity and selectivity in target proteins.

Synthetic routes to (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide have been optimized to ensure high yield and enantioselectivity. One common approach involves the reduction of a corresponding nitrile using chiral auxiliaries or catalysts to introduce the (2S) configuration. Subsequent functionalization with a sulfamoyl group on the phenyl ring completes the synthesis. Advances in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for further investigation.

The biological activity of (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide has been explored in several preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in inflammatory pathways. Specifically, it has shown promise in modulating cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, preliminary studies suggest that it may interact with other therapeutic targets, such as kinases and transcription factors, opening up possibilities for its use in treating chronic inflammatory diseases.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries to identify potential drug candidates. Molecular docking simulations have been performed using (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide as a lead molecule to predict its binding interactions with biological targets. These studies have revealed promising binding affinities with several protein receptors implicated in cancer progression and neurodegenerative disorders. This computational evidence supports further experimental validation of its therapeutic potential.

In conclusion, (2S)-2-amino-3,3-dimethyl-N-[(3-sulfamoylphenyl)methyl]butanamide (CAS No. 1185897-97-5) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, synthetic accessibility, and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and therapeutic intervention.